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Compound of Interest

Compound Name:
2-(7-Bromo-1-oxophthalazin-

2(1H)-yl)butanoic acid

CAS No.: 1437435-90-9

Cat. No.: B11792142

Get Quote

Compound: 2-(7-Bromo-1-oxophthalazin-2(1H)-yl)butanoic acid Common Name:

Ponalrestat (Statil) Target: Aldose Reductase (ALR2; AKR1B1) Therapeutic Context: Diabetic

Neuropathy, Retinopathy, Nephropathy

Introduction & Mechanistic Grounding
2-(7-Bromo-1-oxophthalazin-2(1H)-yl)butanoic acid, widely known as Ponalrestat, is a

potent, carboxylic acid-based inhibitor of Aldose Reductase (ALR2). In the context of diabetes,

ALR2 is the rate-limiting enzyme of the Polyol Pathway, which converts excess glucose into

sorbitol.

Under hyperglycemic conditions, hexokinase becomes saturated, shunting glucose into the

polyol pathway. The accumulation of intracellular sorbitol (which cannot easily cross cell

membranes) creates hyperosmotic stress, depletes NADPH (reducing glutathione

regeneration), and leads to the tissue damage characteristic of diabetic complications.

The Polyol Pathway & Ponalrestat Intervention[1]
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Caption: The Polyol Pathway.[1][2][3][4][5][6][7] Ponalrestat inhibits ALR2, preventing the

NADPH-dependent reduction of glucose to sorbitol.

Pre-Assay Preparation: Solubility & Handling[5]
Expertise Insight: Ponalrestat is a carboxylic acid derivative. While it is hydrophobic, its

solubility is pH-dependent. A common error in in vitro dosing is precipitating the compound

when diluting from a DMSO stock into the acidic assay buffer (pH 6.2) required for optimal

ALR2 kinetics.

Stock Solution Protocol
Solvent: Dimethyl Sulfoxide (DMSO) is the preferred solvent for stock preparation.

Concentration: Prepare a 10 mM or 50 mM master stock.

Note: Avoid storing stocks in plastic for extended periods at room temperature; use glass

vials to prevent adsorption.

Storage: Aliquot and store at -20°C. Stable for >6 months if protected from freeze-thaw

cycles.

Working Solution (The "Crash" Check)
Assay Buffer: 67 mM Potassium Phosphate, pH 6.2.
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Critical Step: When diluting the DMSO stock into the buffer, ensure the final DMSO

concentration is ≤ 1% (v/v) (ideally < 0.1%).

Visual Validation: Before adding enzyme, hold the tube against a light source. If the solution

turns "milky" or opalescent, the compound has precipitated.

Correction: If precipitation occurs, perform an intermediate dilution in water adjusted to pH

7.4 (where the carboxylic acid is ionized and more soluble) before adding to the final pH

6.2 buffer, or lower the maximum test concentration.

Primary Assay: Enzymatic Inhibition
(Spectrophotometric)[6]
This is the gold-standard assay for determining IC50. It relies on the high absorbance of

NADPH at 340 nm. As ALR2 reduces the substrate, NADPH is oxidized to NADP+, causing a

decrease in absorbance.[1] Ponalrestat slows this rate.

Experimental Design Table
Component

Concentration
(Final)

Role Notes

Buffer
67 mM Potassium

Phosphate
Reaction Medium

pH 6.2 is critical for

standard activity

profiles.

Enzyme 10-50 mU/mL Target

Human Recombinant

ALR2 or Rat Lens

Homogenate.

Substrate
10 mM DL-

Glyceraldehyde
Substrate

Preferred over

glucose for screening

due to lower Km

(higher affinity).

Cofactor 0.15 mM NADPH Electron Donor
Must be prepared

fresh. Light sensitive.

Ponalrestat 0.1 nM - 10 µM Test Compound
7-point log dilution

series recommended.
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Step-by-Step Protocol
Buffer Prep: Prepare 67 mM Potassium Phosphate buffer (pH 6.2). Degas to prevent bubble

formation in the plate reader.

Inhibitor Plate Setup: Add 10 µL of diluted Ponalrestat (in buffer/DMSO) to the wells. Include

a "Vehicle Control" (DMSO only) and a "Background Control" (No Enzyme).

Enzyme Addition: Add 80 µL of ALR2 enzyme solution to the wells (except Background).

Incubate for 5 minutes at 30°C to allow inhibitor binding (Ponalrestat is a non-

competitive/mixed inhibitor).

Reaction Initiation: Add 10 µL of NADPH + DL-Glyceraldehyde mix to start the reaction.

Expert Tip: Mixing substrate and cofactor immediately before addition ensures the reaction

starts simultaneously in all wells.

Measurement: Monitor Absorbance at 340 nm (OD340) kinetically for 10 minutes at 30°C.

Analysis: Calculate the slope (ΔOD/min) for the linear portion of the curve (usually minutes

1–5).

Assay Workflow Diagram
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Caption: Kinetic workflow for ALR2 inhibition. Pre-incubation is vital for accurate IC50

determination.

Secondary Assay: Cellular Sorbitol Accumulation
While enzymatic assays show binding, cellular assays confirm efficacy (membrane permeability

and intracellular activity).

Model System: Human Erythrocytes (RBCs) or Rat Lens Epithelial Cells. Principle: Challenge

cells with high glucose (hyperglycemia) and measure the prevention of sorbitol buildup.

Protocol Overview
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Isolation: Wash fresh heparinized blood 3x with isotonic saline. Resuspend RBCs to 10%

hematocrit in Krebs-Ringer buffer.

Dosing: Pre-incubate RBCs with Ponalrestat (e.g., 10 nM – 10 µM) for 30 minutes.

Challenge: Add Glucose to a final concentration of 50 mM (High Glucose). Use 5.5 mM

Glucose for "Normal" controls.

Incubation: Incubate for 3 hours at 37°C.

Lysis & Extraction: Centrifuge, remove supernatant. Lyse RBCs with ice-cold 6% Perchloric

Acid (precipitates protein). Neutralize supernatant with Potassium Carbonate.

Quantification: Measure sorbitol in the supernatant using a fluorometric Sorbitol

Dehydrogenase (SDH) assay (Sorbitol + NAD+ → Fructose + NADH; measure NADH

fluorescence Ex:360nm/Em:450nm).

Self-Validation Check:

The "High Glucose + Vehicle" control must show a significant (>3-fold) increase in sorbitol

compared to "Normal Glucose." If not, the metabolic flux was insufficient.

Data Analysis & Troubleshooting
Calculating IC50
Ponalrestat typically exhibits an IC50 in the nanomolar range (approx. 5–10 nM) against

isolated ALR2.

Use the following equation for non-linear regression (4-parameter logistic fit):

X: Log of Ponalrestat concentration.

Y: Normalized enzyme activity (% of Vehicle Control).

Troubleshooting Guide
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Issue Probable Cause Corrective Action

Precipitation in Wells Acidic pH shock (pH 6.2)

Dilute stock in pH 7.4 water

before adding to assay plate.

Keep final DMSO <1%.

High Background (No Enzyme) NADPH degradation
Prepare NADPH fresh. Protect

from light.

Non-Linear Kinetics Substrate depletion

Reduce enzyme concentration

or shorten measurement

window to the first 3 minutes.

No Inhibition observed Substrate saturation

Ensure substrate

concentration is near Km

(approx 10-50 µM for

Glyceraldehyde). If [S] >> Km,

competitive inhibitors appear

weaker (though Ponalrestat is

largely non-competitive, mixed

effects can occur).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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